Cas no 29246-20-6 (3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione)

3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione structure
29246-20-6 structure
Product Name:3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione
CAS No:29246-20-6
MF:C12H12O4
MW:220.221283912659
CID:239402
PubChem ID:22027001
Update Time:2024-02-29

3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione Chemical and Physical Properties

Names and Identifiers

    • 2,7-Benzodioxecin-1,8-dione,3,4,5,6-tetrahydro-
    • 1,4-Butanediol, cyclic phthalate (8CI)
    • Phthalicacid, cyclic tetramethylene ester (8CI)
    • Phthalic acid tetramethylene ester
    • 3,4,5,6-Tetrahydro-2,7-benzodioxecine-1,8-dione
    • 1,2-Benzenedicarboxylic acid, 1,4-butanediyl ester
    • 3,4,5,6-tetrahydrobenzo[c][1,6]dioxecine-1,8-dione
    • Inchi: 1S/C12H12O4/c13-11-9-5-1-2-6-10(9)12(14)16-8-4-3-7-15-11/h1-2,5-6H,3-4,7-8H2
    • InChI Key: CAWGQUPKYLTTNX-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C(=O)OCCCC1)=O

Computed Properties

  • Exact Mass: 220.074
  • Monoisotopic Mass: 220.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2.1
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